Cas no 1215295-87-6 (4-bromo-1-isopropyl-3-methyl-pyrazole)

4-bromo-1-isopropyl-3-methyl-pyrazole structure
1215295-87-6 structure
Product Name:4-bromo-1-isopropyl-3-methyl-pyrazole
CAS No:1215295-87-6
MF:C7H11BrN2
MW:203.079640626907
MDL:MFCD14702926
CID:1077211
PubChem ID:46318311
Update Time:2025-04-20

4-bromo-1-isopropyl-3-methyl-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-isopropyl-3-methyl-1H-pyrazole
    • 4-bromo-1-isopropyl-3-methyl-1H-pyrazole(SALTDATA: FREE)
    • 4-bromo-1-isopropyl-3-methylpyrazole
    • 4-bromo-3-methyl-1-(propan-2-yl)-1H-pyrazole
    • Ambcb4041486
    • BBL015926
    • MolPort-008-154-398
    • STL170050
    • 4-bromo-1-isopropyl-3-methyl-pyrazole
    • AKOS005174142
    • SY346184
    • P18203
    • DB-106615
    • 1215295-87-6
    • 4-bromo-3-methyl-1-propan-2-ylpyrazole
    • CS-0183528
    • LS-04177
    • SCHEMBL14375492
    • PB39921
    • ALBB-013427
    • MFCD14702926
    • 1H-pyrazole, 4-bromo-3-methyl-1-(1-methylethyl)-
    • NEZRKPLGDMBWDL-UHFFFAOYSA-N
    • DTXSID80673670
    • MDL: MFCD14702926
    • Inchi: 1S/C7H11BrN2/c1-5(2)10-4-7(8)6(3)9-10/h4-5H,1-3H3
    • InChI Key: NEZRKPLGDMBWDL-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=NN(C=1)C(C)C

Computed Properties

  • Exact Mass: 202.01056g/mol
  • Monoisotopic Mass: 202.01056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 17.8Ų

4-bromo-1-isopropyl-3-methyl-pyrazole Security Information

  • HazardClass:IRRITANT

4-bromo-1-isopropyl-3-methyl-pyrazole Pricemore >>

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